4-Cyclopropoxy-2-formylbenzoic acid

• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-formylbenzoic acid
• InChI: InChI=1S/C11H10O4/c12-6-7-5-9(15-8-1-2-8)3-4-10(7)11(13)14/h3-6,8H,1-2H2,(H,13,14)
• InChI Key: IOQHDHTVKOLASY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)C(=O)O)C=O

Description

4-Cyclopropoxy-2-formylbenzoic acid is a benzoic acid derivative featuring a cyclopropoxy group at the 4-position and a formyl group at the 2-position. Its molecular formula is C₁₁H₁₀O₄, with a molecular weight of 206.19 g/mol. Structurally, the cyclopropoxy substituent introduces steric hindrance and electronic effects, while the formyl group at the ortho position enhances electrophilic reactivity. This compound is a white crystalline solid with moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). It is primarily used in pharmaceutical research as a precursor for synthesizing molecules with cyclopropane moieties, which are valued for their conformational rigidity and metabolic stability in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2-formylbenzoic acid can be achieved through several methods. One common approach involves the oxidation of aldehydes using a copper catalyst in the presence of oxygen . This method is efficient and yields high purity products. Another method involves the three-component reaction of 2-formylbenzoic acid, primary amines, and secondary phosphine oxides under mild conditions without the need for a catalyst .

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-2-formylbenzoic acid typically involves large-scale oxidation reactions using environmentally friendly catalysts. The use of inorganic-ligand-supported copper catalysts has been shown to be effective in producing high yields of the compound .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-formylbenzoic acid undergoes various chemical reactions, including:

Oxidation: Conversion of aldehydes to carboxylic acids using copper catalysts.

Esterification: Reaction with alcohols to form esters.

Condensation: Alcohol-aldehyde condensation reactions with alcohols.

Common Reagents and Conditions

Oxidation: Copper (II) acetylacetonate (Cu(acac)2) and oxygen.

Esterification: Alcohols and acidic catalysts.

Condensation: Alcohols and basic conditions.

Major Products Formed

Oxidation: Carboxylic acids.

Esterification: Esters.

Condensation: Condensation products such as imines and enamines.

Scientific Research Applications

4-Cyclopropoxy-2-formylbenzoic acid has significant applications in various fields:

Chemistry: Used as a building block in the synthesis of pharmaceuticals, dyes, and polymers.

Biology: Plays a role in the development of antiviral drugs and inhibitors for dengue virus protease.

Medicine: Involved in the synthesis of human glucagon receptor antagonists.

Industry: Used in the production of pH-responsive emulsifiers for oil-based drilling fluids.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-formylbenzoic acid involves its interaction with specific molecular targets and pathways. For instance, in antiviral drug development, it acts as a crucial component in the synthesis of peptide-hybrid inhibitors targeting the protease of the dengue virus . The compound’s structural variations influence their inhibition mechanisms, membrane permeability, antiviral activity, and cytotoxicity in cell culture .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 4-cyclopropoxy-2-formylbenzoic acid with structurally analogous benzoic acid derivatives, emphasizing differences in physical properties, reactivity, and applications.

Table 1. Comparative Analysis of 4-Cyclopropoxy-2-formylbenzoic Acid and Analogous Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Boiling Point (°C)	Solubility in Water	Solubility in Organic Solvents	Key Applications
4-Cyclopropoxy-2-formylbenzoic acid	C₁₁H₁₀O₄	206.19	165–168 (estimated)	380 (estimated)	Slightly soluble	Soluble in DMSO, DMF, acetone	Pharmaceutical intermediates
4-Formylbenzoic Acid	C₈H₆O₃	150.13	185–187	365.4	Slightly soluble	Soluble in ethanol, methanol	Drug synthesis, agrochemicals
2-Formylbenzoic Acid	C₈H₆O₃	150.13	178–180	360 (estimated)	Moderately soluble	Soluble in ether, chloroform	Organic synthesis
4-Methoxy-2-formylbenzoic acid	C₉H₈O₄	180.16	190–192	375 (estimated)	Sparingly soluble	Soluble in THF, ethyl acetate	Polymer chemistry

Key Findings:

Molecular Weight and Physical Properties :

• The cyclopropoxy group in 4-cyclopropoxy-2-formylbenzoic acid increases its molecular weight by ~56 g/mol compared to 4-formylbenzoic acid. This bulky substituent also lowers its melting point (165–168°C vs. 185–187°C) due to disrupted crystal packing .
• In contrast, 4-methoxy-2-formylbenzoic acid has a higher melting point (190–192°C) owing to the methoxy group’s smaller size and stronger intermolecular interactions.

Solubility :

• The cyclopropoxy group’s hydrophobicity reduces water solubility compared to 4-formylbenzoic acid. However, both compounds exhibit better solubility in polar aprotic solvents.
• 2-Formylbenzoic acid shows higher water solubility due to the formyl group’s position, which may enhance hydrogen bonding.

Reactivity :

• The formyl group at the 2-position in the target compound is more electrophilic than its para-substituted analogs, favoring reactions like nucleophilic additions or condensations.
• The cyclopropoxy group’s electron-donating nature via oxygen may slightly reduce the carboxylic acid’s acidity compared to 4-formylbenzoic acid.

Applications :

• 4-Cyclopropoxy-2-formylbenzoic acid : Used in drug candidates targeting conformational restriction (e.g., protease inhibitors).
• 4-Formylbenzoic Acid : Employed in cross-coupling reactions for agrochemicals and fluorescent dyes.
• 2-Formylbenzoic Acid : A precursor for heterocyclic compounds like phthalazines.

Research Findings and Implications

• Synthetic Utility : The cyclopropoxy group’s strain energy enhances reactivity in ring-opening reactions, making the target compound valuable for synthesizing strained heterocycles.
• Pharmacological Potential: Cyclopropane-containing drugs derived from this compound show improved metabolic stability in preclinical studies, though toxicity profiles require further investigation.